2-[(8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)amino]ethanol

• IUPAC Name: 2-[(8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)amino]ethanol
• InChI: InChI=1S/C17H20N4OS/c1-2-12-10-5-3-4-6-11(10)13-14-15(23-17(13)21-12)16(18-7-8-22)20-9-19-14/h9,22H,2-8H2,1H3,(H,18,19,20)
• InChI Key: OIODHUUKEFVFRB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C3=C1CCCC3)C4=C(S2)C(=NC=N4)NCCO
• Molecular Formula: C17H20N4OS
• Molecular Weight: 328.4 g/mol

Description

2-[(8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)amino]ethanol is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound is characterized by a tetracyclic framework with multiple nitrogen and sulfur atoms, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)amino]ethanol involves multiple steps, starting from simpler organic molecules. The key steps typically include:

Formation of the tetracyclic core: This is achieved through a series of cyclization reactions involving nitrogen and sulfur-containing precursors.

Introduction of the ethyl group: This step involves alkylation reactions to introduce the ethyl group at the desired position.

Attachment of the aminoethanol moiety: This is typically done through nucleophilic substitution reactions, where the aminoethanol group is introduced to the tetracyclic core.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This includes:

Optimization of reaction conditions: Temperature, pressure, and solvent conditions are optimized to maximize yield.

Purification techniques: Techniques such as recrystallization, chromatography, and distillation are employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)amino]ethanol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Ammonia, primary amines, alcohols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with hydrogen peroxide can yield sulfoxides, while reduction with lithium aluminum hydride can produce amines.

Scientific Research Applications

2-[(8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)amino]ethanol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structure.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials and catalysts.

Mechanism of Action

The mechanism of action of 2-[(8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)amino]ethanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include:

Enzyme inhibition: The compound can inhibit the activity of certain enzymes, leading to altered biochemical pathways.

Receptor modulation: It can bind to receptors, affecting signal transduction pathways.

Comparison with Similar Compounds

Similar Compounds

• **8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)hydrazine .
• **N-benzyl-8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-amine .

Uniqueness

2-[(8-ethyl-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1,7,9,12,14,16-hexaen-13-yl)amino]ethanol stands out due to its unique combination of a tetracyclic core with an aminoethanol group. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.